Cas no 850197-67-0 (1-Chloroisoquinolin-6-OL)

• Product Name: 1-Chloroisoquinolin-6-OL
• CAS No: 850197-67-0
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD18254594
• CID: 1118870
• PubChem ID: 135742177
• Update Time: 2024-10-26

1-Chloroisoquinolin-6-OL Chemical and Physical Properties

Names and Identifiers

• 1-chloro-6-Isoquinolinol
• 1-Chloroisoquinolin-6-ol
• 6-Isoquinolinol, 1-chloro-
• AK315073
• 1-chloro isoquinolin-6-ol
• 1-chloro-isoquinolin-6-ol
• 1-chloro-6-hydroxyisoquinoline
• 1-chloro-2H-isoquinolin-6-one
• CPEBBLYVDQQABZ-UHFFFAOYSA-N
• FCH1166660
• 1-Chloro-6-isoquinolinol (ACI)
• SCHEMBL1204569
• AB92177
• CS-0042596
• EN300-200766
• DA-29526
• DS-12162
• SY258849
• AKOS023769589
• 850197-67-0
• MFCD18254594
• 1-Chloroisoquinolin-6-OL

• MDL： MFCD18254594
• Inchi： 1S/C9H6ClNO/c10-9-8-2-1-7(12)5-6(8)3-4-11-9/h1-5,12H
• InChI Key： CPEBBLYVDQQABZ-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC(=CC=2)O)C=CN=1

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives